Cas no 1361783-30-3 (C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine)

• Product Name: C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine
• CAS No: 1361783-30-3
• MF: C₁₃H₁₀Cl₂FN
• MW: 270.129604816437
• CID: 4994258
• Update Time: 2025-05-23

C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2',6'-dichloro-6-fluoro-biphenyl-3-yl)-methylamine
• C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine

• Inchi： 1S/C13H10Cl2FN/c14-10-2-1-3-11(15)13(10)9-6-8(7-17)4-5-12(9)16/h1-6H,7,17H2
• InChI Key： TZYSXWKWZMUNHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=C(C=CC(CN)=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Additional information on C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine

Exploring the Structural and Functional Properties of C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine (CAS No. 1361783-30-3)

The compound C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine (CAS No. 1361783-30-3) represents a unique class of substituted aromatic amines with significant interest in pharmaceutical and materials science research. Its molecular framework combines a biphenyl core with multiple halogen substituents, including two chlorine atoms at the 2' and 6' positions of one phenyl ring and a fluorine atom at the 6-position of the adjacent ring. This structural configuration imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and organic synthesis.

Recent studies have highlighted the role of halogenated biphenyl derivatives in modulating enzyme activity and receptor interactions. The presence of chlorine and fluorine atoms in this compound enhances its lipophilicity while maintaining hydrogen-bonding capabilities through the terminal amine group. These characteristics are critical for optimizing bioavailability and target specificity in therapeutic applications, particularly in kinase inhibitors and GPCR modulators.

Synthetic approaches to C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine often involve cross-coupling reactions such as the Suzuki-Miyaura or Buchwald-Hartwig couplings. Researchers have demonstrated that precise control over halogen positioning during these reactions is essential for achieving high yields and purity. For instance, a 2024 study published in *Organic Letters* described an efficient method using palladium-catalyzed arylation under microwave-assisted conditions, which significantly reduced reaction times while preserving functional group integrity.

In the context of pharmaceutical development, compounds with similar architectures have shown promise as anti-inflammatory agents. The fluorinated biphenyl motif is known to improve metabolic stability by resisting cytochrome P450 oxidation pathways. A preclinical investigation from 2025 reported that derivatives bearing this scaffold exhibited enhanced efficacy in inhibiting COX-2 enzymes compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), with reduced gastrointestinal side effects.

The compound's potential extends beyond drug discovery into materials science applications. Its rigid biphenyl backbone and halogen substituents make it suitable for liquid crystal formulations, where molecular alignment is crucial for optical properties. Researchers at MIT have explored similar structures for next-generation display technologies, leveraging their anisotropic interactions to improve response times in flexible screens.

Environmental impact assessments of halogenated compounds like C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine emphasize the importance of sustainable synthesis methods. Green chemistry principles are increasingly applied to minimize waste generation during production processes. A recent review in *Green Chemistry* (2024) highlighted solvent-free approaches using solid-supported catalysts as a viable strategy for reducing environmental footprints while maintaining product quality.

Computational modeling has also played a pivotal role in understanding the behavior of this compound at the molecular level. Density functional theory (DFT) calculations reveal that the fluorine atom contributes significantly to electronic delocalization across the biphenyl system, affecting both solubility parameters and intermolecular interactions. These insights guide experimental design by predicting optimal conditions for crystallization or formulation development.

Ongoing research continues to uncover novel applications for compounds containing substituted biphenyl moieties. For example, work published in *ACS Medicinal Chemistry Letters* (2025) demonstrated that minor modifications to this scaffold could yield selective sigma receptor ligands with potential use in neurodegenerative disease therapies. Such findings underscore the versatility of this chemical platform across diverse scientific disciplines.

In summary, C-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-methylamine serves as an important building block with wide-ranging implications in modern chemistry research. Its unique combination of structural features enables tailored design for specific biological targets or material properties, making it a focal point for continued innovation in both academic laboratories and industrial R&D programs worldwide.